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Compound of Interest

Compound Name: (R)-(2-Furyl)hydroxyacetonitrile

Cat. No.: B050658

CAS Number: 121986-08-1

This technical guide provides an in-depth overview of (R)-(2-Furyl)hydroxyacetonitrile, a
chiral cyanohydrin with significant potential as a building block in the synthesis of complex
organic molecules, particularly in the field of drug development. While specific data for the (R)-
enantiomer is limited in publicly available literature, this paper extrapolates from established
methodologies for chiral cyanohydrin synthesis and data available for its (S)-enantiomer to
provide a comprehensive resource for researchers, scientists, and drug development
professionals.

Physicochemical Properties

While detailed experimental data for the pure (R)-enantiomer is scarce, the fundamental
physicochemical properties can be inferred from its structure and data for the racemic mixture.
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Property Value
Molecular Formula CeHsNO:2
Molecular Weight 123.11 g/mol
Expected to be a colorless to pale yellow oil or
Appearance }
solid
B Expected to be soluble in a range of organic
Solubility

solvents

Synthesis of (R)-(2-Furyl)hydroxyacetonitrile

The primary route to enantiomerically pure (R)-(2-Furyl)hydroxyacetonitrile is through
enzymatic synthesis. This method offers high stereoselectivity under mild reaction conditions,
making it an attractive alternative to traditional chemical synthesis.

Enzymatic Synthesis via (S)-Oxynitrilase

The synthesis of the (R)-enantiomer can be achieved using an (S)-oxynitrilase (also known as
(S)-hydroxynitrile lyase or HNL). These enzymes catalyze the asymmetric addition of a cyanide
donor to an aldehyde.

The proposed reaction scheme for the synthesis of (R)-(2-Furyl)hydroxyacetonitrile is as

follows:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/product/b050658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Furaldehyde Hydrogen Cyanide ] __
(Furfural) (HCN) (S)-Oxynitrilase

|
ICaltallyst

Enzymatic
Addition

(R)-(2-Furyl)hydroxyacetonitrile

Nitrile _
Hydrolysis a-Hydroxy Acids

Nitrile

(R)-(2-Furyl)hydroxyacetonitrile Reduction > 3-Amino Alcohols

Grignard
Reaction

a-Hydroxy Ketones

Click to download full resolution via product page

« To cite this document: BenchChem. [A Technical Guide to (R)-(2-Furyl)hydroxyacetonitrile:
Synthesis, Properties, and Potential Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b050658#cas-number-for-r-2-furyl-
hydroxyacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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